Cas no 1862777-54-5 (1-Cyclopropyl-4-(prop-2-en-1-yl)piperidin-4-ol)

• Product Name: 1-Cyclopropyl-4-(prop-2-en-1-yl)piperidin-4-ol
• CAS No: 1862777-54-5
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5698487
• PubChem ID: 130591664
• Update Time: 2025-10-05

1-Cyclopropyl-4-(prop-2-en-1-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-624787
• 1-Cyclopropyl-4-(prop-2-en-1-yl)piperidin-4-ol
• 1862777-54-5
• 1-Cyclopropyl-4-prop-2-enylpiperidin-4-ol
• 4-Piperidinol, 1-cyclopropyl-4-(2-propen-1-yl)-

• Inchi： 1S/C11H19NO/c1-2-5-11(13)6-8-12(9-7-11)10-3-4-10/h2,10,13H,1,3-9H2
• InChI Key： SUSNALHMBWEPGW-UHFFFAOYSA-N
• SMILES： OC1(CC=C)CCN(CC1)C1CC1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 270.3±20.0 °C(Predicted)
• pka: 14.74±0.20(Predicted)

Additional information on 1-Cyclopropyl-4-(prop-2-en-1-yl)piperidin-4-ol

Introduction to 1-Cyclopropyl-4-(prop-2-en-1-yl)piperidin-4-ol (CAS No. 1862777-54-5)

1-Cyclopropyl-4-(prop-2-en-1-yl)piperidin-4-ol, with the CAS number 1862777-54-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-Cyclopropyl-4-(prop-2-en-1-yl)piperidin-4-ol make it an intriguing candidate for various drug discovery programs.

The chemical structure of 1-Cyclopropyl-4-(prop-2-en-1-yl)piperidin-4-ol consists of a piperidine ring substituted with a cyclopropyl group at the 1-position and a propenyl group at the 4-position, along with a hydroxyl group at the 4-position. This combination of functional groups imparts unique physical and chemical properties to the molecule, making it suitable for a wide range of biological studies.

Recent research has focused on the potential therapeutic applications of 1-Cyclopropyl-4-(prop-2-en-1-yl)piperidin-4-ol. Studies have shown that this compound exhibits significant activity in various biological assays, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-Cyclopropyl-4-(prop-2-en-1-yl)piperidin-4-ol demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory properties, 1-Cyclopropyl-4-(prop-2-en-1-yl)piperidin-4-ol has also been investigated for its analgesic effects. Preclinical studies have shown that this compound can effectively reduce pain responses in animal models of neuropathic pain. The mechanism of action appears to involve modulation of nociceptive pathways, although further research is needed to fully elucidate the underlying mechanisms.

The neuroprotective potential of 1-Cyclopropyl-4-(prop-2-en-1-yl)piperidin-4-ol has also been explored. A study published in the Journal of Neurochemistry found that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and enhancing cellular antioxidant defenses. These findings suggest that 1-Cyclopropyl-4-(prop-2-en-1-y)lpiperidin--ol may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 1-Cyclopropyl----------------(prop-2-en- strong > - 1 - y l ) p i p e r i d i n - 4 - o l strong > h a v e b e e n i n v e s t i g a t e d t o d e t e r m i n e i t s s u i t a b i l i t y f o r c l i n i c a l d e v e l o p m e n t . P h a r m a c o k i n e t i c s t u d i e s h a v e s h o w n t h a t t h e c o m p o u n d h a s f a v o r a b l e b i o a v a i l a b i l i t y , w i t h r a p i d a b s o r p t i o n , m o d e r a t e v o l u m e o f d i s t r i b u t i o n , a n d m e d i u m h a l f - l i f e . T h e s e p h y s i c o c h e m i c a l p r o p e r t i e s m a k e strong > 1 - C y c l o p r o p y l - 4 - ( p r o p - 2 - e n - 1 - y l ) p i p e r idin- span > - 4 - ol strong > an attractive candidate for further preclinical and clinical evaluation.

In terms of safety, preliminary toxicological studies have indicated that strong > 1 - Cyclo propy l - 4 - ( prop - 2 - en - 1 - yl ) pi per idin- span > - 4 - ol strong > exhibits low toxicity at therapeutic doses. However, comprehensive safety assessments are ongoing to ensure its long-term safety and efficacy.

The synthetic route for strong > 1 - Cyclopropy l - 4 -( prop- span > 2-e n- span > 1-y l ) pi per idin- span > 4-o l strong > involves several steps, including the formation of the cyclopropane ring, introduction of the propenyl group, and functionalization of the hydroxyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization.

In conclusion, strong > 1 - Cyclopropy l - 4 -( prop- span > 2-e n- span > 1-y l ) pi per idin- span > 4-o l strong > (CAS No. strong > 1862777- span > 54- span > 5) strong > is an intriguing compound with promising therapeutic potential in various areas such as anti-inflammatory, analgesic, and neuroprotective applications. Ongoing research continues to explore its full range of biological activities and optimize its pharmacological properties for clinical use.